Cas no 890524-58-0 (Benzene, 1,2-dichloro-4-fluoro-3-methyl-)

Benzene, 1,2-dichloro-4-fluoro-3-methyl-, is a halogenated aromatic compound characterized by its distinct substitution pattern of chlorine, fluorine, and methyl groups on the benzene ring. This structure imparts unique reactivity and stability, making it valuable as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methyl) substituents enhances its versatility in electrophilic and nucleophilic reactions. Its well-defined molecular configuration ensures consistent performance in cross-coupling and functionalization processes. The compound is typically handled under controlled conditions due to its halogenated nature, requiring standard safety protocols for storage and use.

Benzene, 1,2-dichloro-4-fluoro-3-methyl- structure

890524-58-0 structure

Product Name:Benzene, 1,2-dichloro-4-fluoro-3-methyl-

CAS No:890524-58-0

MF:C₇H₅Cl₂F

MW:179.019003629684

CID:581923

PubChem ID:11686998

Update Time:2025-06-07

Benzene, 1,2-dichloro-4-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,2-dichloro-4-fluoro-3-methyl-
- 1,2-dichloro-4-fluoro-3-methylbenzene
- 3,4-dichloro-2-methylfluorobenzene
- 890524-58-0
- BNDBNWZIQPVJGZ-UHFFFAOYSA-N
- CS-0192517
- SCHEMBL180373
- MFCD25968454
- E92983
- DTXSID50470592
- Inchi： 1S/C7H5Cl2F/c1-4-6(10)3-2-5(8)7(4)9/h2-3H,1H3
- InChI Key： BNDBNWZIQPVJGZ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C)F)Cl

Computed Properties

Exact Mass: 177.9752337g/mol
Monoisotopic Mass: 177.9752337g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 0Å²

Benzene, 1,2-dichloro-4-fluoro-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1263187-500mg	3,4-Dichloro-2-methylfluorobenzene	890524-58-0	98%	500mg	￥1048.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1263187-1g	3,4-Dichloro-2-methylfluorobenzene	890524-58-0	98%	1g	￥1196.00	2024-04-26
abcr	AB559544-1g	3,4-Dichloro-2-methylfluorobenzene; .	890524-58-0		1g	€197.60	2024-07-20
abcr	AB559544-5g	3,4-Dichloro-2-methylfluorobenzene; .	890524-58-0		5g	€572.40	2024-07-20
abcr	AB559544-10g	3,4-Dichloro-2-methylfluorobenzene; .	890524-58-0		10g	€934.60	2024-07-20
abcr	AB559544-25g	3,4-Dichloro-2-methylfluorobenzene; .	890524-58-0		25g	€1784.50	2024-07-20
Aaron	AR0042CU-5g	Benzene, 1,2-dichloro-4-fluoro-3-methyl-	890524-58-0	95%	5g	$496.00	2025-02-12